molecular formula C12H16O3 B8478258 Ethyl 3-methoxy-4-methylphenylacetate

Ethyl 3-methoxy-4-methylphenylacetate

Cat. No.: B8478258
M. Wt: 208.25 g/mol
InChI Key: YMDVKNRXTWQWQL-UHFFFAOYSA-N
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Description

Ethyl 3-methoxy-4-methylphenylacetate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

ethyl 2-(3-methoxy-4-methylphenyl)acetate

InChI

InChI=1S/C12H16O3/c1-4-15-12(13)8-10-6-5-9(2)11(7-10)14-3/h5-7H,4,8H2,1-3H3

InChI Key

YMDVKNRXTWQWQL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=CC(=C(C=C1)C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-(3-methoxy-4-methylphenyl)acetic acid (Step A, 4.64 g, 25.7 mmol) in ethanol (100 ml) was added p-TsOH (0.7 g, 3.7 mmol) at room temperature under argon and the reaction mixture was refluxed for 12 hours or until all the starting material is consumed, concentrated, diluted in EtOAc and washed with 0.1N HCl, brine, dried over Na2SO4, filtered, concentrated and purified by flash chromatography on a silica gel column (hexane:ethyl acetate, 2:1) to give the title compound.
Quantity
4.64 g
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reactant
Reaction Step One
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0.7 g
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reactant
Reaction Step One
Quantity
100 mL
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solvent
Reaction Step One

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